2-[1-(4-Fluorophenyl)-2,5-dioxoimidazolidin-4-yl]acetic acid
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2-[1-(4-Fluorophenyl)-2,5-dioxoimidazolidin-4-yl]acetic acid is a useful research compound. Its molecular formula is C11H9FN2O4 and its molecular weight is 252.201. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Synthesis and Biological Activities
- Synthesis of Imidazolyl Acetic Acid Derivatives : New imidazolyl acetic acid derivatives, including 2-(4-(4-fluorobenzylidene)-2-(4-fluorophenyl) 5-oxo-4,5-dihydroimidazol-1-yl) acetic acid, were synthesized for potential anti-inflammatory and analgesic activities. These compounds showed significant anti-inflammatory and analgesic effects in animal models (Khalifa & Abdelbaky, 2008).
Conformational Studies
- Conformational Analysis of Hydantoin-5-acetic Acid : Hydantoin-5-acetic acid was studied for its conformational preferences, which is crucial for understanding its role in forming supramolecular complexes. This research aids in comprehending the molecular interactions and stability of these compounds (Gerhardt, Tutughamiarso & Bolte, 2012).
Photo-degradation Studies
- Structural Analysis of Photo-degradation : The photo-degradation behavior of related compounds, including {4-(4-chloro-3-fluorophenyl)-2-[4-(methyloxy)phenyl]-1,3-thiazol-5-yl} acetic acid, was studied, providing insights into the stability and degradation pathways of similar molecular structures under light exposure (Wu, Hong & Vogt, 2007).
Drug Development and Polymorphism
- Selection and Development of a Drug Polymorph : Research on [4-(4-chloro-3-fluorophenyl)-2-[4-(methyloxy)phenyl]-1,3-thiazol-5-yl] acetic acid's polymorphism was essential for selecting a stable form for pharmaceutical development, highlighting the importance of solid-state properties in drug development (Katrincic et al., 2009).
Antifungal and Antimicrobial Studies
- Antifungal and Antimicrobial Activities : The synthesis and evaluation of various derivatives, including 4-fluorobenzoic acid hydrazides and their oxadiazoles, demonstrated significant antifungal and antimicrobial activities. These studies contribute to the understanding of the potential therapeutic applications of these compounds (Koçyiğit-Kaymakçıoğlu et al., 2012).
Antioxidant Activity
- Antioxidant Properties of Derivatives : Synthesized [(1-aryl-5-formylimidazol-4-yl)thio]acetic acids showed pronounced antioxidant activity, expanding the understanding of the potential health benefits of these compounds (Chornous et al., 2013).
Heparanase Inhibition
- Heparanase Inhibitors for Anti-angiogenic Properties : The development of benzoxazol-5-yl acetic acid derivatives as heparanase inhibitors showcased potential anti-angiogenic properties, important for cancer treatment research (Courtney et al., 2005).
Polymorphism and Conformational Landscape
- Polymorphism in 5-Acetic Acid Hydantoin : The study of the conformational space of 5-acetic acid hydantoin (similar in structure) provided insights into the polymorphism and physical properties of these compounds, relevant for pharmaceutical formulation (Nogueira et al., 2020).
Safety and Hazards
Properties
IUPAC Name |
2-[1-(4-fluorophenyl)-2,5-dioxoimidazolidin-4-yl]acetic acid |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H9FN2O4/c12-6-1-3-7(4-2-6)14-10(17)8(5-9(15)16)13-11(14)18/h1-4,8H,5H2,(H,13,18)(H,15,16) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GTGJKPVEGYMXKS-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1N2C(=O)C(NC2=O)CC(=O)O)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H9FN2O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
252.20 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.